Cas no 87234-74-0 (7-Hydroxy-3,3-dimethylindolin-2-one)

• Product Name: 7-Hydroxy-3,3-dimethylindolin-2-one
• CAS No: 87234-74-0
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 708754
• Update Time: 2025-05-19

7-Hydroxy-3,3-dimethylindolin-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one,1,3-dihydro-7-hydroxy-3,3-dimethyl-
• 2H-Indol-2-one,1,3-dihydro-7-hydroxy-3,3-dimethyl-(9CI)
• 7-hydroxy-3,3-dimethylindolin-2-one
• 7-Hydroxy-3,3-dimethylindolin-2-one

• Inchi： 1S/C10H11NO2/c1-10(2)6-4-3-5-7(12)8(6)11-9(10)13/h3-5,12H,1-2H3,(H,11,13)
• InChI Key： OAHKNTGVVFWRJJ-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)C2C=CC=C(C=2N1)O

Computed Properties

• Exact Mass: 177.079
• Monoisotopic Mass: 177.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 7-Hydroxy-3,3-dimethylindolin-2-one

Introduction to 7-Hydroxy-3,3-dimethylindolin-2-one (CAS No. 87234-74-0)

7-Hydroxy-3,3-dimethylindolin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 87234-74-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the indole derivatives family, which is well-documented for its diverse pharmacological effects, ranging from antimicrobial to anticancer applications.

The molecular structure of 7-Hydroxy-3,3-dimethylindolin-2-one consists of an indoline core substituted with a hydroxyl group at the 7-position and two methyl groups at the 3-position. This specific arrangement of functional groups imparts distinct chemical reactivity and biological interactions, making it a valuable scaffold for drug discovery and development. The presence of the hydroxyl group enhances its solubility in polar solvents, while the methyl groups contribute to steric hindrance, influencing its binding affinity to biological targets.

In recent years, there has been a surge in research focused on indole derivatives due to their promising therapeutic potential. 7-Hydroxy-3,3-dimethylindolin-2-one has been studied for its possible role in modulating various cellular pathways, particularly those involved in inflammation and oxidative stress. Preliminary in vitro studies suggest that this compound may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, its ability to scavenge reactive oxygen species (ROS) has been explored as a potential mechanism for mitigating oxidative damage in cells.

The pharmacokinetic profile of 7-Hydroxy-3,3-dimethylindolin-2-one is another area of active investigation. Its metabolic stability and bioavailability are critical factors that determine its efficacy in vivo. Research indicates that this compound undergoes moderate metabolism via cytochrome P450 enzymes, with primary pathways involving oxidation and conjugation reactions. Understanding these metabolic routes is essential for optimizing dosing regimens and minimizing potential drug-drug interactions.

One of the most intriguing aspects of 7-Hydroxy-3,3-dimethylindolin-2-one is its potential application in oncology research. Studies have demonstrated that indole derivatives can interact with DNA repair mechanisms and cell cycle regulators, suggesting their utility in cancer therapy. Specifically, this compound has shown promise in preclinical models by inducing apoptosis in certain cancer cell lines while sparing healthy tissues. Further investigation into its mechanisms of action could lead to the development of novel targeted therapies for various malignancies.

The synthetic pathways for 7-Hydroxy-3,3-dimethylindolin-2-one have also been refined over recent years, enabling more efficient and scalable production methods. Researchers have explored multi-step synthetic routes starting from commercially available precursors such as tryptophan derivatives or indole ketones. These advancements have not only improved yield but also reduced costs, making it more feasible for large-scale applications in drug development programs.

In conclusion,7-Hydroxy-3,3-dimethylindolin-2-one (CAS No. 87234-74-0) represents a compelling candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a promising scaffold for developing new therapeutic agents. As our understanding of its pharmacological properties continues to evolve, so too will its potential applications across multiple disease areas. The ongoing studies into its synthesis, metabolism, and mechanism of action underscore its significance as a molecule worthy of continued investigation.